Cas no 947534-29-4 ( )

  structure
  structure
Product Name: 
CAS No:947534-29-4
MF:C8H8BrN3O2
MW:258.072020530701
CID:1001236
PubChem ID:45158682
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2-(azetidin-1-yl)-5-bromo-3-nitropyridine
    • 2-Azetidin-1-yl-5-bromo-3-nitro-pyridine
    • DTXSID30669644
    • 947534-29-4
    •  
    • Inchi: 1S/C8H8BrN3O2/c9-6-4-7(12(13)14)8(10-5-6)11-2-1-3-11/h4-5H,1-3H2
    • InChI Key: JSWZPSKOZMRRLS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=C1)[N+](=O)[O-])N1CCC1

Computed Properties

  • Exact Mass: 256.98000
  • Monoisotopic Mass: 256.97999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • PSA: 61.95000
  • LogP: 2.55060
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